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Compound of Interest

Compound Name: 2,6-Diphenylphenol

Cat. No.: B049740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Diphenylphenol is an aromatic organic compound from the phenol class, characterized by

a hydroxyl group bonded to a benzene ring which is substituted with two phenyl groups at the

ortho positions. This sterically hindered phenol is a valuable intermediate in the synthesis of

advanced materials and specialty chemicals. Its unique structure imparts specific chemical

properties that make it a compound of interest in polymer science, coordination chemistry, and

potentially in the design of novel bioactive molecules. This guide provides a comprehensive

overview of its chemical and physical properties, detailed synthesis protocols, and current

applications relevant to research and development.

Core Properties of 2,6-Diphenylphenol
The fundamental properties of 2,6-Diphenylphenol are summarized below, providing key data

for its use in experimental settings.
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Property Value

Molecular Formula C₁₈H₁₄O

Molecular Weight 246.30 g/mol [1]

CAS Number 2432-11-3

Appearance White to off-white powder or crystals[2][3]

Melting Point 101-103 °C[1][2]

Boiling Point ~349.31 °C (estimated)[2][3]

Solubility

Slightly soluble in chloroform and methanol.

Soluble in alcohol and acetone. Slightly soluble

in water.[2][3][4][5]

pKa ~10.02 (predicted)[2][3]

EINECS Number 219-401-9[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,6-
Diphenylphenol.
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Spectroscopic Data Key Features

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 7.54 (m), 7.45 (m), 7.37 (m), 7.26 (m),

7.04 (m), 5.38 (s, -OH). The complex multiplets

between 7.04 and 7.54 ppm correspond to the

aromatic protons of the three phenyl rings. The

singlet at 5.38 ppm is characteristic of the

phenolic hydroxyl proton.[6]

¹³C NMR
Data available, confirming the 18 carbon atoms

in the structure.

Mass Spectrometry Molecular ion (M⁺) peak at m/z = 246.[6]

Infrared (IR)

Expected to show a characteristic broad O-H

stretching band for the phenol group around

3300-3500 cm⁻¹ and C=C stretching bands for

the aromatic rings around 1500-1600 cm⁻¹.[4]

Synthesis of 2,6-Diphenylphenol
There are several established methods for the synthesis of 2,6-Diphenylphenol. A common

laboratory and industrial approach involves the dehydrogenation of tricyclic ketones formed

from the self-condensation of cyclohexanone.[5] Another prevalent method is based on a

Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis via Dehydrogenation
of Tricyclic Ketones
This method is suitable for larger scale production and utilizes cyclohexanone as the starting

material.

Self-Condensation of Cyclohexanone:

Cyclohexanone undergoes self-condensation in the presence of a catalyst to form a

mixture of tricyclic ketones.[5]

The reaction is typically carried out in a tubular fixed-bed reactor.[5]
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Dehydrogenation:

The resulting mixture of tricyclic ketones is dehydrogenated in a tubular fixed-bed reactor

packed with a suitable catalyst.[5]

The temperature is controlled between 250-300 °C.[5]

An inert gas is introduced for shielding.[5]

The liquid hourly space velocity is maintained between 0.1 and 10 h⁻¹.[5]

Purification:

The reaction product is collected as it flows out of the reactor.

The crude product is purified by recrystallization from a suitable solvent such as ethanol or

n-hexane.[5]

The purified 2,6-Diphenylphenol is obtained by vacuum filtration and drying, with a purity

often exceeding 98%.[5]

Step 1: Self-Condensation Step 2: Dehydrogenation Step 3: Purification

Cyclohexanone Self-Condensation
(Catalyst) Tricyclic Ketones Dehydrogenation

(Fixed-Bed Reactor, 250-300°C) Crude 2,6-Diphenylphenol Recrystallization
(Ethanol/n-Hexane) Pure 2,6-Diphenylphenol (>98%)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,6-Diphenylphenol.

Applications in Research and Development
2,6-Diphenylphenol serves as a versatile building block and ligand in various chemical

applications.
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Polymer Science: Precursor to Poly(2,6-diphenyl-p-
phenylene oxide) (PPPO)
2,6-Diphenylphenol is the monomer for the synthesis of poly(2,6-diphenyl-p-phenylene oxide)

(PPPO), a high-performance polymer known for its high thermal stability (up to 350 °C).[7]

PPPO is commercially available under the trademark Tenax and is used as a porous polymer

resin for trapping volatile organic compounds in analytical chemistry.[7]

Experimental Protocol: Oxidative Polymerization of 2,6-Diphenylphenol

This protocol describes a microwave-assisted synthesis of PPPO.[8]

Catalyst Preparation:

In a 100 mL round-bottom flask, prepare a catalyst solution by dissolving copper(I)

chloride (CuCl) in an amine complex solvent like N,N,N',N'-tetramethylethylenediamine

(TMEDA) and benzyl chloride (BC) at room temperature.[8]

Sonicate the mixture for 2 minutes.[8]

Polymerization:

Transfer the catalyst solution to a Pyrex tube.

Add 2,6-Diphenylphenol to the reaction mixture.

Fit the tube with a reflux condenser and place it in a microwave reactor.

Irradiate at 100 W for 3 minutes, followed by 300 W for 6 minutes.[8]

Product Isolation:

After the reaction, the polymer can be isolated and purified. This method has been shown

to produce high yields (98 wt%) of PPPO.[8]

Coordination Chemistry
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2,6-Diphenylphenol is utilized as a ligand in the synthesis of coordination complexes,

particularly with transition metals.[1][9] Its bulky phenyl groups create a sterically hindered

environment around the metal center, which can lead to complexes with unusual coordination

numbers and reactivity. One notable application is in the synthesis of unchelated manganese-

oxygen cluster systems with reduced coordination numbers (less than 6).[1][9]

Organic Synthesis
It is a precursor in the preparation of pyrazine-2,3-dicarbonitrile derivatives, which are

themselves precursors for the synthesis of octaazaphthalocyanine derivatives.[1] These

complex macrocycles have applications in materials science, for example, in the formation of

clathrates with nanoscale voids.[1]

Relevance in Drug Design and Development
While direct applications of 2,6-Diphenylphenol as a therapeutic agent are not extensively

documented, the phenolic scaffold is a common feature in many biologically active molecules.

[10] Phenolic compounds, in general, are known for a wide range of biological activities,

including antioxidant and antimicrobial effects.

A study on novel 2,6-disubstituted phenol derivatives has shown their potential as general

anesthetics, with improved profiles compared to propofol.[11] This highlights the potential for

developing new drugs based on the 2,6-disubstituted phenol core structure. However, the

application of phenols in drug design can be limited by issues such as poor oral bioavailability

and rapid metabolism.[10] The use of phenol bioisosteres is a strategy to overcome these

limitations.[10]

Although specific biological activities for 2,6-diphenylphenol are not well-documented in the

available literature, its structural motifs are relevant to medicinal chemistry. For instance, some

derivatives of 2,6-diphenyl piperidines have been investigated for their biological activities.[12]

Potential Signaling Pathways
Phenolic compounds are known to modulate various signaling pathways. Polyphenols, a

broader class of compounds, have been shown to influence neurotrophic signaling pathways,

such as the ERK-CREB-BDNF pathway, and the Keap1/Nrf2/ARE pathway, which is involved in

the antioxidant response.[13][14] They can also impact pathways related to apoptosis, such as
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the p53-dependent pathway, and autophagy through the PI3K/Akt/mTORC pathway.[15] While

these pathways are associated with polyphenols in general, further research is needed to

determine if 2,6-Diphenylphenol exhibits similar activities. The compound is listed as a

potential endocrine-disrupting compound, suggesting possible interaction with nuclear receptor

signaling pathways, though specific targets and mechanisms are not detailed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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